2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]-5-[(4-methoxyphenyl)methylsulfanyl]-1,3,4-thiadiazole
• InChI: InChI=1S/C17H15BrN2OS3/c1-21-15-8-4-13(5-9-15)11-23-17-20-19-16(24-17)22-10-12-2-6-14(18)7-3-12/h2-9H,10-11H2,1H3
• InChI Key: BJWOXUKDYTXEFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC2=NN=C(S2)SCC3=CC=C(C=C3)Br
• Molecular Formula: C17H15BrN2OS3
• Molecular Weight: 439.4 g/mol

Description

2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole is a chemical compound that has gained significant interest in recent years due to its potential applications in scientific research. This compound is a heterocyclic organic compound that contains both sulfur and nitrogen atoms in its structure. It has been synthesized using various methods and has been shown to exhibit promising biological activities.

Mechanism of Action

The exact mechanism of action of 2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole is not fully understood. However, it is believed that the compound exerts its biological activities through the modulation of various signaling pathways in the body. For example, studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole has been shown to exhibit various biochemical and physiological effects, including:
1. Inhibition of bacterial and fungal growth: This compound has been shown to inhibit the growth of various bacterial and fungal strains by disrupting their cell membranes.
2. Induction of apoptosis: Studies have shown that 2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole induces apoptosis in cancer cells by activating various apoptotic pathways.
3. Anti-inflammatory effects: This compound has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole has several advantages and limitations for lab experiments. Some of the advantages include:
1. High potency: This compound exhibits high potency against various biological targets, making it a useful tool for scientific research.
2. Broad-spectrum activity: 2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole exhibits broad-spectrum activity against various bacterial and fungal strains, making it a useful tool for studying these organisms.
Some of the limitations of this compound include:
1. Limited solubility: 2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole has limited solubility in water, which can make it difficult to use in certain experiments.
2. Toxicity: This compound exhibits some degree of toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole. Some of these include:
1. Further exploration of its antimicrobial activity: While the antimicrobial activity of this compound has been demonstrated, further studies are needed to fully understand its potential as an antimicrobial agent.
2. Development of new anticancer therapies: The potent anticancer activity of 2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole makes it a potential candidate for the development of new cancer therapies.
3. Investigation of its anti-inflammatory effects: The anti-inflammatory effects of this compound make it a potential candidate for the treatment of inflammatory diseases, and further studies are needed to fully explore this potential.
In conclusion, 2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole is a promising compound with a range of potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have all been discussed in this paper. Further studies are needed to fully explore the potential of this compound and to develop new therapies based on its activity.

Scientific Research Applications

2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole has been shown to exhibit promising biological activities, making it a potential candidate for scientific research. Some of the research applications of this compound include:
1. Antimicrobial activity: Studies have shown that 2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole exhibits significant antimicrobial activity against a range of bacterial and fungal strains.
2. Anticancer activity: This compound has also been shown to exhibit potent anticancer activity against various cancer cell lines, making it a potential candidate for cancer therapy.
3. Anti-inflammatory activity: Studies have demonstrated that 2-[(4-bromobenzyl)thio]-5-[(4-methoxybenzyl)thio]-1,3,4-thiadiazole exhibits significant anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases.